Cas no 349121-12-6 (2-Bromo-N-(4-bromo-3-methylphenyl)acetamide)

• Product Name: 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide
• CAS No: 349121-12-6
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• MDL: MFCD02974394
• CID: 4713209
• Update Time: 2025-11-01

2-Bromo-N-(4-bromo-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-bromo-3-methylphenyl)acetamide
• QXOXFFMJODGJDV-UHFFFAOYSA-N
• 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide

• MDL： MFCD02974394
• Inchi： 1S/C9H9Br2NO/c1-6-4-7(2-3-8(6)11)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： QXOXFFMJODGJDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 395.1±37.0 °C at 760 mmHg
• Flash Point: 192.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-N-(4-bromo-3-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide

2-Bromo-N-(4-bromo-3-methylphenyl)acetamide: A Promising Compound in Pharmaceutical Research

2-Bromo-N-(4-bromo-3-methylphenyl)acetamide (CAS No. 349121-12-6) is a multifunctional molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aromatic amides, characterized by the presence of a carbamoyl group (-NHCO-) and two bromine substituents on the aromatic ring. The molecular framework of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide is derived from the 3-methylphenyl ring, which is further substituted with bromine atoms at the 4- and 2-positions, creating a highly reactive and versatile scaffold. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting various biological pathways.

The synthetic pathway of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide involves a series of electrophilic substitution reactions, starting with the bromination of 3-methylphenyl derivatives. The introduction of bromine atoms at the 4- and 2-positions of the aromatic ring is critical for modulating the compound's reactivity and biological activity. Researchers have recently demonstrated that the 4-bromo-3-methylphenyl moiety plays a pivotal role in enhancing the compound's ability to interact with specific protein targets, such as serine/threonine kinases and ion channels. These interactions are believed to underpin its potential as a modulator of intracellular signaling cascades.

Recent advances in computational chemistry have enabled the precise prediction of the 3D molecular structure of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide, which is essential for understanding its pharmacological behavior. Molecular docking studies have revealed that this compound exhibits a high affinity for ATP-binding cassette (ABC) transporters, a family of proteins involved in drug efflux and cellular homeostasis. These findings align with experimental data showing that the compound can modulate the activity of ATP-binding cassette subfamily B member 1 (ABCB1), a key transporter in multidrug resistance mechanisms. This property makes 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide a promising candidate for overcoming drug resistance in cancer therapy.

The pharmacokinetic profile of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide has been extensively investigated in preclinical models. Studies have shown that the compound exhibits favorable bioavailability and metabolic stability in vitro, which are critical factors for its potential as a therapeutic agent. The hydrophobicity of the molecule, conferred by the brominated aromatic ring, facilitates its penetration across biological membranes, enhancing its ability to reach target tissues. Additionally, the carbamoyl group contributes to the compound's solubility in aqueous environments, which is essential for its systemic distribution and efficacy.

Recent research has also focused on the antimicrobial activity of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide. In vitro assays have demonstrated that this compound exhibits potent antibacterial and antifungal properties against a range of pathogens, including Gram-positive and Gram-negative bacteria and pathogenic fungi. The mechanism of action appears to involve the disruption of microbial cell membranes, which is facilitated by the hydrophobic nature of the brominated aromatic ring. These findings suggest that 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide could be a valuable lead compound for the development of new antimicrobial agents, particularly in the context of increasing antibiotic resistance.

The cytotoxic potential of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide has been evaluated in various cancer cell lines, with promising results. Preliminary studies indicate that the compound induces apoptosis in prostate cancer and breast cancer cells by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. The 4-bromo-3-methylphenyl substituent is believed to modulate the activity of phosphoinositide 3-kinase (PI3K), a critical enzyme in cell survival and proliferation. These findings highlight the potential of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide as a targeted therapy for cancers with dysregulated PI3K signaling.

Despite its promising properties, the toxicological profile of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide remains an area of active research. Preclinical studies have shown that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, long-term safety studies are required to fully assess its potential for clinical use. The metabolic fate of the compound in vivo is also under investigation, with a focus on its degradation products and potential for accumulation in target tissues.

Recent advancements in drug delivery systems have opened new avenues for the application of 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide. Researchers are exploring the use of nanoformulations and liposomal delivery systems to enhance the compound's bioavailability and reduce its systemic toxicity. These approaches aim to improve the therapeutic index of the compound, making it a viable candidate for the treatment of complex diseases such as multidrug-resistant cancers and infectious diseases.

In conclusion, 2-Bromo-N-(4-bromo-3-methylphenyl)acetamide (CAS No. 349121-12-6) represents a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activity make it a valuable lead compound for the development of novel therapeutics targeting various diseases. Ongoing studies are focused on optimizing its pharmacological properties and ensuring its safety for clinical use, paving the way for its potential impact on modern medicine.